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Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 3-(Benzyloxy)benzylidenemalononitrile. Due to the limited availability of direct
experimental data for the 3-substituted isomer, this document also includes relevant data for
the parent compound, benzylidenemalononitrile, and its 2- and 4-substituted isomers to serve
as a valuable reference. The guide details a general synthesis protocol, summarizes known
physicochemical properties, and discusses the broader context of this class of compounds in
scientific research.

Introduction

Benzylidenemalononitrile and its derivatives are a class of organic compounds that have
garnered significant interest in various fields, including medicinal chemistry and materials
science. Their chemical structure, characterized by a benzylidene group attached to a
malononitrile moiety, imparts unique reactivity and potential for diverse applications. These
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compounds are typically synthesized through Knoevenagel condensation. The physiological
activity and physical properties of benzylidenemalononitrile derivatives can be significantly
influenced by the position of substituents on the phenyl ring. This guide focuses specifically on
the 3-(Benzyloxy) substituted variant.

Compound Identification and Structure

While a specific CAS number for 3-(Benzyloxy)benzylidenemalononitrile is not readily
available in public databases, its structural information is presented below.

Property Value

IUPAC Name 2-(3-(Benzyloxy)benzylidene)malononitrile
Molecular Formula C17H12N20

Molecular Weight 260.29 g/mol

) C1=CC=C(C=C1)COC2=CC(=CC=C2)C=C(C#
Canonical SMILES

N)C#N
InChl Key Information not available
CAS Number Information not available

Physical and Chemical Properties

Direct experimental data for the physical and chemical properties of 3-
(Benzyloxy)benzylidenemalononitrile are not extensively reported. Therefore, the following
tables provide data for the parent compound, benzylidenemalononitrile, and the related
iIsomers, 2-(Benzyloxy)benzylidenemalononitrile and 4-(Benzyloxy)benzylidenemalononitrile,
for comparative purposes.

Physical Properties
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3- 2- 4-
- " (Benzyloxy)be  Benzylidenem (Benzyloxy)be (Benzyloxy)be
roper
SNy nzylidenemalo  alononitrile nzylidenemalo nzylidenemalo
nonitrile nonitrile nonitrile
White to orange
Data not .
Appearance ) to green Colorless plates Yellow solid[1]
available
powder/crystal
) ) Data not Data not Data not
Melting Point ) 83-85 °C[2][3] ) )
available available available
N ) Data not 120-125 °C at Data not Data not
Boiling Point ) ] ]
available 0.6 mmHg[2] available available
N Data not Soluble in Data not Data not
Solubility i . .
available methanol[2] available available

Spectroscopic Data

Detailed experimental spectral data for 3-(Benzyloxy)benzylidenemalononitrile is not
available. The following represents expected spectral characteristics based on its structure and
data from related compounds.

3-(Benzyloxy)benzylidenemalononitrile

Spectrosco
> = (Predicted)
Expected signals for benzylic protons, aromatic
1H NMR protons from both phenyl rings, and a vinylic
proton.
Expected signals for nitrile carbons, aromatic
13C NMR . o
carbons, a benzylic carbon, and vinylic carbons.
Characteristic peaks for C=N (nitrile), C=C
IR (Infrared) (alkene), C-O (ether), and aromatic C-H
stretching.
Expected molecular ion peak corresponding to
Mass Spec.

the molecular weight of 260.29.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/s239933
https://m.chemicalbook.com/ProductChemicalPropertiesCB1465758_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/147338
https://m.chemicalbook.com/ProductChemicalPropertiesCB1465758_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1465758_EN.htm
https://www.benchchem.com/product/b405048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b405048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

The synthesis of 3-(Benzyloxy)benzylidenemalononitrile is expected to follow the general
procedure for Knoevenagel condensation. This reaction involves the base-catalyzed
condensation of an aldehyde or ketone with a compound containing an active methylene
group, such as malononitrile.

General Synthesis of Benzylidenemalononitrile
Derivatives

A common method for the synthesis of benzylidenemalononitrile derivatives is the Knoevenagel
condensation of a substituted benzaldehyde with malononitrile.[4][5][6]

Reaction:

Reactants
Malononitrile
[3-(Benzyloxy)benzaldehyde) Product
| Y
I : e
Rea$éﬁt-s————————————r::::::ng—(Benzyloxy)benzylldenemalononltrlIe
1

|
|
I
[Solvent (e.0., Ethanol)) i
I
I
|
1
|
1

[Base Catalyst (e.qg., piperidine, triethylamine))
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General Knoevenagel Condensation Workflow
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Procedure:

Dissolve 3-(benzyloxy)benzaldehyde and malononitrile in a suitable solvent, such as ethanol,
in a round-bottom flask.

e Add a catalytic amount of a base, for example, piperidine or triethylamine.[1]
e The reaction mixture is typically stirred and may be heated to facilitate the reaction.[1]

» Reaction progress is monitored by a suitable technique, such as thin-layer chromatography
(TLC).

» Upon completion, the product can be isolated by filtration, often after cooling the reaction
mixture to induce precipitation.[1]

o Further purification can be achieved by recrystallization from an appropriate solvent.

Biological Activity and Signaling Pathways

While specific studies on the biological activity of 3-(Benzyloxy)benzylidenemalononitrile are
not prominent in the literature, the broader class of benzylidenemalononitrile derivatives has
been investigated for various pharmacological properties. Notably, some derivatives have been
explored as potential inhibitors of protein tyrosine kinases, which are crucial components of
cellular signaling pathways involved in cell growth and proliferation. However, without specific
data for the 3-benzyloxy isomer, no definitive signaling pathway can be described.

Conclusion

3-(Benzyloxy)benzylidenemalononitrile is a derivative of the well-studied
benzylidenemalononitrile core structure. While detailed experimental data for this specific
iIsomer is scarce, its synthesis can be reliably predicted to follow established Knoevenagel
condensation protocols. The physicochemical properties are anticipated to be in line with those
of its 2- and 4-isomers, though direct experimental verification is required. Further research is
needed to fully characterize 3-(Benzyloxy)benzylidenemalononitrile and to explore its
potential applications in medicinal chemistry and other scientific disciplines. This guide serves
as a foundational resource for researchers interested in this compound, highlighting the current
knowledge and identifying areas for future investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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